Cas no 1261946-08-0 (2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid)
1261946-08-0 structure
Product Name:2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid
CAS No:1261946-08-0
MF:C15H12ClNO4
MW:305.713083267212
CID:2765220
PubChem ID:53224104
Update Time:2025-04-21
2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID30688092
- 2-Chloro-5-[4-(ethoxycarbonyl)phenyl]pyridine-3-carboxylic acid
- MFCD18318186
- 1261946-08-0
- 2-CHLORO-5-(4-ETHOXYCARBONYLPHENYL)NICOTINIC ACID
- 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid, 95%
- 2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid
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- Inchi: 1S/C15H12ClNO4/c1-2-21-15(20)10-5-3-9(4-6-10)11-7-12(14(18)19)13(16)17-8-11/h3-8H,2H2,1H3,(H,18,19)
- InChI Key: FZVYSQTWCKGAFI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 305.0454856Da
- Monoisotopic Mass: 305.0454856Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 76.5Ų
2-Chloro-5-(4-ethoxycarbonylphenyl)nicotinic acid Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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